Cas no 4964-71-0 (5-Bromoquinoline)

5-Bromoquinoline is a brominated derivative of quinoline, characterized by the presence of a bromine atom at the 5-position of the quinoline ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its bromine substituent enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The electron-withdrawing nature of the bromine group also facilitates further functionalization, making it valuable for constructing complex heterocyclic systems. 5-Bromoquinoline exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined structure and reactivity profile make it a preferred choice for researchers in medicinal and materials chemistry.

5-Bromoquinoline structure

Product Name:5-Bromoquinoline

CAS No:4964-71-0

MF:C₉H₆BrN

MW:208.054641246796

MDL:MFCD00234481

CID:45440

PubChem ID:87559770

Update Time:2025-05-27

5-Bromoquinoline Chemical and Physical Properties

Names and Identifiers

- 5-Bromoquinoline
- Q27455212
- AKOS001476966
- CS-W002559
- PS-6094
- B3078
- AC-1259
- 5-bromo quinoline
- FT-0600550
- W-202876
- 5-Bromoquinoline, 97%
- DTXSID10355790
- MFCD00234481
- EN300-66370
- AC-907/25004860
- QUINOLINE, 5-BROMO-
- HY-W002559
- AB05240
- AM20061831
- 4964-71-0
- SY001017
- 5-bromo-quinoline
- CHODTZCXWXCALP-UHFFFAOYSA-N
- A24756
- 4XH
- SCHEMBL428159
- Benzofuran
- DB-006997
- BBL020682
- STK893372
- MDL： MFCD00234481
- Inchi： 1S/C9H6BrN/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1-6H
- InChI Key： CHODTZCXWXCALP-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2C1=CC=CN=2
- BRN： 115148

Computed Properties

Exact Mass: 206.96800
Monoisotopic Mass: 206.968362
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.5617 (rough estimate)
Melting Point: 43-48 °C
Boiling Point: 280°C(lit.)
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: 1.6641 (estimate)
PSA: 12.89000
LogP: 2.99730
Solubility: Uncertain

5-Bromoquinoline Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H302,H315,H318,H335
Warning Statement： P261,P280,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
Safety Term：S26;S36
Risk Phrases：R36/37/38

5-Bromoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B3078-1g	5-Bromoquinoline	4964-71-0	96.0%(GC&T)	1g	￥290.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B259A-5g	5-Bromoquinoline	4964-71-0	97%	5g	257CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B259A-25g	5-Bromoquinoline	4964-71-0	97%	25g	808CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B259A-100g	5-Bromoquinoline	4964-71-0	97%	100g	2816CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B259A-1g	5-Bromoquinoline	4964-71-0	97%	1g	102CNY	2021-05-07
Fluorochem	048864-1g	5-Bromoquinoline	4964-71-0	98%	1g	￡11.00	2022-03-01
Fluorochem	048864-5g	5-Bromoquinoline	4964-71-0	98%	5g	￡18.00	2022-03-01
Fluorochem	048864-10g	5-Bromoquinoline	4964-71-0	98%	10g	￡31.00	2022-03-01
Fluorochem	048864-25g	5-Bromoquinoline	4964-71-0	98%	25g	￡66.00	2022-03-01
AstaTech	56911-5/G	5-BROMOQUINOLINE	4964-71-0	97%	5g	$22	2023-09-17

5-Bromoquinoline Production Method

Production Method 1

4964-71-0

16567-18-3

81278-86-6

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane

Reference

Bromination of quinolines by N-bromosuccinimide. Study of the isomeric composition of the bromination products by NMR and GLC methods

Tochilkin, A. I.; et al, Khimiya Geterotsiklicheskikh Soedinenii, 1988, (8), 1084-90

5-Bromoquinoline Preparation Products

5-Bromoquinoline Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:4964-71-0)5-Bromoquinoline

Order Number:sfd9086

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

5-Bromoquinoline Related Literature

1. Synthesis and characterization of tris-(5-amino-8-hydroxyquinoline)aluminum complexes and their use as anode buffer layers in inverted organic solar cells

Venla M. Manninen,Walaa A. E. Omar,Juha P. Heiskanen,Helge J. Lemmetyinen,Osmo E. O. Hormi J. Mater. Chem. 2012 22 22971
2. Organic chemistry

J. Chem. Soc. Abstr. 1922 122 i617
3. Synthetic and mechanistic aspects of the regioselective base-mediated reaction of perfluoroalkyl- and perfluoroarylsilanes with heterocyclic N-oxides

David E. Stephens,Gabriel Chavez,Martin Valdes,Monica Dovalina,Hadi D. Arman,Oleg V. Larionov Org. Biomol. Chem. 2014 12 6190
4. Spectroscopic study of a synthesized Alq3 end-capped oligothiophene applied in organic solar cells

Venla M. Manninen,Juha P. Heiskanen,Kimmo M. Kaunisto,Osmo E. O. Hormi,Helge J. Lemmetyinen RSC Adv. 2014 4 8846
5. 88. The Skraup reaction with m-substituted anilines

L. Bradford,T. J. Elliott,F. M. Rowe J. Chem. Soc. 1947 437

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

4964-71-0 (5-Bromoquinoline) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:4964-71-0)5-Bromoquinoline

Purity:99.9%

Quantity:200kg

Price ($):Inquiry